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Compound of Interest

Compound Name: 7-Amino-4-methylcoumarin

Cat. No.: B1665955 Get Quote

Introduction

Reactive oxygen species (ROS) are chemically reactive molecules containing oxygen that play

a dual role as both deleterious and beneficial species in cellular processes.[1] They are

implicated in a wide range of pathological conditions, including cancer, cardiovascular disease,

and neurodegenerative disorders like Alzheimer's.[2][3] Consequently, the development of

sensitive and selective methods for detecting ROS in biological systems is of paramount

importance for both basic research and drug development. Coumarin derivatives have

emerged as a powerful class of fluorescent probes for ROS detection due to their attractive

photophysical properties, including high quantum yields, chemical stability, and amenability to

chemical modification.[4] These probes are typically designed as "turn-on" sensors, where the

non-fluorescent coumarin derivative reacts with a specific ROS to yield a highly fluorescent

product, enabling the visualization and quantification of ROS production in real-time.

Mechanism of Action

The fluorescence of coumarin-based probes is often modulated by mechanisms such as

Photoinduced Electron Transfer (PET), Intramolecular Charge Transfer (ICT), and Förster

Resonance Energy Transfer (FRET).[5][6] In a common "turn-on" strategy for ROS detection, a

ROS-reactive group is attached to the coumarin core, which quenches its fluorescence. Upon

reaction with the target ROS, this quenching group is cleaved or transformed, restoring the

fluorescence of the coumarin fluorophore. For example, oxidative cleavage of a boronate
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moiety by hydrogen peroxide can convert a non-fluorescent coumarin derivative into a

fluorescent one.[7]
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General 'Turn-On' Mechanism for Coumarin-Based ROS Probes

Initial State
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Experimental Workflow for Cellular ROS Imaging
1. Seed Cells

on Glass-Bottom Dish

2. Culture Overnight
(37°C, 5% CO₂)

3. Load Cells with
Coumarin Probe

4. Wash with PBS
to Remove Excess Probe

5. Treat Cells with
ROS Inducer

6. Image with
Fluorescence Microscope

7. Quantify Fluorescence
(Image Analysis)
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Decision Tree for Probe Selection

What is the Target?

Specific ROS? Experimental System? Deep Tissue Imaging?

Use Boronate-
Coumarin Probe

H₂O₂

Use Hydroxyphenyl-
Coumarin Probe

•OH

Use 'AND' Logic
Probe (ROS-AHC)

ONOO⁻

Ensure Probe is
Cell-Permeable

Cell-Based Assay

Cell Permeability
Not Required

In Vitro / Solution

Use Benzo[g]coumarin
(Far-Red Emission)

Yes (Two-Photon)

Standard Coumarin
Sufficient

No (Confocal/Widefield)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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